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Compound of Interest

Compound Name:
5-Amino-2-bromo-4-chlorobenzoic

acid

Cat. No.: B12336788

Get Quote

A note on the requested compound: This technical guide addresses the chemical intermediate

2-Amino-4-bromo-5-chlorobenzoic acid (CAS Number: 150812-32-1). It is important to note that

publicly available scientific literature and chemical supplier databases do not readily provide

information on "5-Amino-2-bromo-4-chlorobenzoic acid" as specifically requested. Given the

specificity of chemical nomenclature, it is likely that 2-Amino-4-bromo-5-chlorobenzoic acid is

the compound of interest for researchers and developers in this field due to its availability and

established use. This guide is structured to provide comprehensive information on this readily

available isomer.

Introduction: A Versatile Building Block in Medicinal
Chemistry
2-Amino-4-bromo-5-chlorobenzoic acid is a polysubstituted aromatic carboxylic acid, belonging

to the class of anthranilic acids. Its structure, featuring an amino group, a carboxylic acid, a

bromine atom, and a chlorine atom on the benzene ring, makes it a highly versatile building

block in organic synthesis. The distinct electronic properties and positional arrangement of

these functional groups allow for selective chemical transformations, rendering it a valuable
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precursor in the synthesis of complex organic molecules, particularly in the pharmaceutical and

agrochemical industries.

The presence of multiple reactive sites—the amino group for amide formation, the carboxylic

acid for esterification or amidation, and the halogen atoms for cross-coupling reactions—

provides chemists with a modular platform for constructing diverse molecular architectures.

This guide will delve into the key physicochemical properties, synthesis, and applications of this

important chemical intermediate.

Physicochemical Properties and Molecular
Structure
The fundamental properties of 2-Amino-4-bromo-5-chlorobenzoic acid are summarized in the

table below. These characteristics are crucial for its handling, reaction setup, and analytical

characterization.

Property Value Source(s)

CAS Number 150812-32-1 [1][2][3]

Molecular Formula C₇H₅BrClNO₂ [1][3]

Molecular Weight 250.48 g/mol [1][3]

Appearance
Off-white to yellow to orange to

brown solid
[4]

Purity Typically ≥95% [1][3]

Boiling Point 385 °C [4]

Solubility Soluble in methanol. [4]

InChI Key
QLUCPCIKLHKGRW-

UHFFFAOYSA-N
[1][3]

Molecular Structure
The molecular structure of 2-Amino-4-bromo-5-chlorobenzoic acid is defined by a benzene ring

substituted with five different groups. The spatial arrangement of these substituents dictates the
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molecule's reactivity and its utility in synthesis.

Caption: Molecular structure of 2-Amino-4-bromo-5-chlorobenzoic acid.

Synthesis and Spectroscopic Analysis
While specific, detailed industrial synthesis routes for 2-Amino-4-bromo-5-chlorobenzoic acid

are often proprietary, general synthetic strategies for related substituted benzoic acids involve

multi-step processes. These can include nitration, reduction of the nitro group to an amine, and

subsequent halogenation steps. The precise order and conditions of these reactions are critical

to achieving the desired isomer with high purity. For instance, the synthesis of a related

compound, 5-bromo-2-chlorobenzoic acid, has been reported starting from 2-chlorobenzoic

acid, followed by bromination.[5][6][7][8] Another approach involves the diazotization of a

bromo-amino-benzoic acid derivative, followed by a Sandmeyer-type reaction to introduce the

chloro substituent.[5][7][9]

Spectroscopic Profile
The structural elucidation of 2-Amino-4-bromo-5-chlorobenzoic acid and its reaction products

relies on standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

essential for confirming the substitution pattern on the aromatic ring. The chemical shifts and

coupling constants of the aromatic protons provide definitive information about their relative

positions.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups.

Characteristic absorption bands would be expected for the N-H stretches of the primary

amine, the O-H stretch of the carboxylic acid, and the C=O stretch of the carbonyl group.

The presence of these bands confirms the integrity of these functional groups during

synthesis and subsequent reactions.[10]

Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the

compound and its fragmentation pattern, which can further aid in structural confirmation.

High-resolution mass spectrometry (HRMS) is particularly useful for determining the exact

elemental composition.[11]
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A general protocol for acquiring spectroscopic data for substituted benzoic acids is as follows:

Experimental Protocol: Spectroscopic Analysis

NMR Sample Preparation:

Dissolve 5-10 mg of the compound in approximately 0.6-0.7 mL of a suitable deuterated

solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

Ensure complete dissolution, using gentle vortexing if necessary.

¹H and ¹³C NMR Acquisition:

Acquire spectra on a 400 MHz or higher field NMR spectrometer.

For ¹H NMR, use a standard pulse sequence.

For ¹³C NMR, use a proton-decoupled pulse sequence to obtain singlets for each carbon

atom.

IR Spectroscopy (ATR or KBr Pellet):

For Attenuated Total Reflectance (ATR), place a small amount of the solid sample directly

on the ATR crystal and apply pressure.

For a KBr pellet, grind 1-2 mg of the sample with ~100 mg of dry KBr powder and press

into a transparent disk.

Acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (e.g., ESI-MS):

Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

Infuse the solution into an electrospray ionization (ESI) mass spectrometer to obtain the

mass-to-charge ratio (m/z) of the molecular ion.

Applications in Drug Development and Research
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Substituted aminobenzoic acids are a well-established class of "building blocks" in medicinal

chemistry.[12] Their structural motifs are found in a wide array of therapeutic agents. 2-Amino-

4-bromo-5-chlorobenzoic acid, with its multiple points for diversification, is a valuable

intermediate for generating libraries of compounds for drug discovery screening.

The applications of structurally similar compounds are vast and suggest the potential utility of

this molecule. For example, 2-amino-5-chlorobenzoic acid is a known anti-inflammatory agent

and serves as an intermediate in the production of dyes, pigments, and pharmaceuticals.[13]

[14][15] Furthermore, 5-bromo-2-chlorobenzoic acid is a key starting material for the synthesis

of hypoglycemic drugs like Dapagliflozin and Empagliflozin.[5][7]

The presence of bromine and chlorine atoms allows for differential reactivity in metal-catalyzed

cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), enabling the sequential

introduction of different substituents to build molecular complexity. This is a powerful strategy in

modern drug discovery for optimizing the pharmacological properties of lead compounds.

Safety and Handling
As with any chemical intermediate, proper safety precautions must be observed when handling

2-Amino-4-bromo-5-chlorobenzoic acid.

Hazard Statements: This compound is harmful if swallowed and harmful if inhaled.[3] It may

also cause skin and serious eye irritation.[3]

Precautionary Measures:

Work in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

In case of ingestion, seek immediate medical attention.[3]

If on skin, wash with plenty of water.
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Always consult the Safety Data Sheet (SDS) provided by the supplier for complete and up-to-

date safety and handling information.

Conclusion
2-Amino-4-bromo-5-chlorobenzoic acid is a valuable and versatile chemical intermediate with

significant potential in the synthesis of novel compounds for the pharmaceutical and

agrochemical industries. Its polysubstituted nature provides a rich platform for chemical

modification, enabling the creation of diverse molecular structures. While information on the

specifically requested "5-Amino-2-bromo-4-chlorobenzoic acid" is scarce, the readily

available isomer discussed in this guide offers a robust starting point for researchers and drug

development professionals working in this area. A thorough understanding of its properties,

synthesis, and handling is essential for its effective and safe utilization in research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12336788?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

